
Clofilium tosylate in vitro IC50 HL-60 cell
viability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Clofilium Tosylate

CAS No.: 92953-10-1

Cat. No.: S524017

Get Quote

IC₅₀ Data for Clofilium Tosylate on HL-60 Cells

The following table summarizes the quantitative data on the inhibition of HL-60 cell viability by Clofilium

tosylate, which exhibits a clear time-dependent effect [1].

Incubation Duration IC₅₀ Value

24 hours 6.3 μM [1]

48 hours 3.4 μM [1]

72 hours 2.4 μM [1]

Experimental Protocol & Key Findings

The data in the table above was generated using the following methodology, which you can use as a

reference for your own experimental design.

Cell Line: Human promyelocytic leukemia (HL-60) cells [1] [2].

Cell Viability Assay: Cells were treated with a concentration range of 0–20 μM Clofilium for 24, 48,
and 72 hours. Viability and proliferation were inhibited in a concentration- and time-dependent
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manner [1].

Mechanism of Action: The study established that Clofilium induces apoptosis in HL-60 cells. Key
mechanistic findings include [2]:

Activation of Caspase-3: Treatment with 10 μM Clofilium for 12 hours induced the proteolytic
cleavage of inactive procaspase-3 (p34) into its active form (p17) [1].

Cleavage of PARP: The activation of caspase-3 led to the subsequent cleavage of its
substrate, PARP, a hallmark of apoptosis [1] [2].

Bcl-2 Protein Family: The induction of apoptosis was found to be independent of the Bcl-2
pathway, as no significant changes in the expression levels of Bcl-2 or Bax proteins were

observed [1] [2].

The relationship between Clofilium tosylate treatment and the key events in HL-60 cell apoptosis can be

visualized as follows:
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Clofilium induces apoptosis via caspase-3 activation, independent of Bcl-2.
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Interpretation for Research Applications

The data indicates that Clofilium tosylate is a potent anti-leukemic agent against HL-60 cells. The

decreasing IC₅₀ over time suggests that longer exposure enhances its cytotoxic effect. The defined

mechanism involving caspase-3 activation provides a clear biomarker (e.g., cleaved PARP) for confirming

compound activity in your experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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